Regorafenib-d3
Regorafenib-d3
Brand Name:
Vulcanchem
CAS No.:
1255386-16-3
VCID:
VC0031343
InChI:
InChI=1S/C21H15ClF4N4O3/c1-27-19(31)18-10-13(6-7-28-18)33-12-3-5-17(16(23)9-12)30-20(32)29-11-2-4-15(22)14(8-11)21(24,25)26/h2-10H,1H3,(H,27,31)(H2,29,30,32)/i1D3
SMILES:
CNC(=O)C1=NC=CC(=C1)OC2=CC(=C(C=C2)NC(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F)F
Molecular Formula:
C21H15ClF4N4O3
Molecular Weight:
485.838
Regorafenib-d3
CAS No.: 1255386-16-3
Reference Standards
VCID: VC0031343
Molecular Formula: C21H15ClF4N4O3
Molecular Weight: 485.838
| CAS No. | 1255386-16-3 |
|---|---|
| Product Name | Regorafenib-d3 |
| Molecular Formula | C21H15ClF4N4O3 |
| Molecular Weight | 485.838 |
| IUPAC Name | 4-[4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]-3-fluorophenoxy]-N-(trideuteriomethyl)pyridine-2-carboxamide |
| Standard InChI | InChI=1S/C21H15ClF4N4O3/c1-27-19(31)18-10-13(6-7-28-18)33-12-3-5-17(16(23)9-12)30-20(32)29-11-2-4-15(22)14(8-11)21(24,25)26/h2-10H,1H3,(H,27,31)(H2,29,30,32)/i1D3 |
| Standard InChIKey | FNHKPVJBJVTLMP-FIBGUPNXSA-N |
| SMILES | CNC(=O)C1=NC=CC(=C1)OC2=CC(=C(C=C2)NC(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F)F |
| Synonyms | 4-[4-[[[[4-Chloro-3-(trifluoromethyl)phenyl]amino]carbonyl]amino]-3-fluorophenoxy]-N-(methyl-d3)-2-pyridinecarboxamide |
| PubChem Compound | 49822400 |
| Last Modified | Nov 11 2021 |
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